molecular formula C44H60N8O14 B12737436 (E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole CAS No. 87233-66-7

(E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole

Cat. No.: B12737436
CAS No.: 87233-66-7
M. Wt: 925.0 g/mol
InChI Key: OAEGDLLCNRTDSW-VQYXCCSOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a benzimidazole core, a piperazine ring, and an ethoxyethyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole typically involves multiple steps. The process begins with the preparation of the benzimidazole core, followed by the introduction of the piperazine ring and the ethoxyethyl side chain. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to optimize the yield and selectivity of the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce carboxylic acids or ketones, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

(E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole has a wide range of scientific research applications, including:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

    Medicine: It is investigated for its potential therapeutic applications, including as a drug candidate for the treatment of various diseases.

    Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of (E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole include:

  • (E)-but-2-enedioic acid;1-(2-methoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole
  • (E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-ethylpiperazin-1-yl)benzimidazole

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.

Properties

CAS No.

87233-66-7

Molecular Formula

C44H60N8O14

Molecular Weight

925.0 g/mol

IUPAC Name

(E)-but-2-enedioic acid;1-(2-ethoxyethyl)-2-(4-methylpiperazin-1-yl)benzimidazole

InChI

InChI=1S/2C16H24N4O.3C4H4O4/c2*1-3-21-13-12-20-15-7-5-4-6-14(15)17-16(20)19-10-8-18(2)9-11-19;3*5-3(6)1-2-4(7)8/h2*4-7H,3,8-13H2,1-2H3;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+

InChI Key

OAEGDLLCNRTDSW-VQYXCCSOSA-N

Isomeric SMILES

CCOCCN1C(=NC2=CC=CC=C12)N3CCN(CC3)C.CCOCCN1C(=NC2=CC=CC=C12)N3CCN(CC3)C.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O

Canonical SMILES

CCOCCN1C2=CC=CC=C2N=C1N3CCN(CC3)C.CCOCCN1C2=CC=CC=C2N=C1N3CCN(CC3)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.